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Compound of Interest

Compound Name: 6-Bromo-3-hydroxypicolinic acid

CAS No.: 321596-58-1

Cat. No.: B1343913

Get Quote

6-Bromo-3-hydroxypicolinic acid is a pyridine-based organic compound with significant utility

in medicinal chemistry and drug discovery.[1] Its structure, featuring a pyridine ring substituted

with bromine, hydroxyl, and carboxylic acid groups, makes it a valuable intermediate for

synthesizing complex molecules, including selective inhibitors for targets like the Fat Mass and

Obesity-associated protein (FTO).[1] The presence of multiple functional groups allows for

diverse chemical modifications, rendering it a versatile scaffold for building libraries of bioactive

compounds.[1]

However, the same reactivity that makes this compound a valuable research tool necessitates

a thorough understanding of its chemical properties and potential hazards to ensure its safe

handling in a laboratory environment. This guide provides a comprehensive overview of the

safety protocols, handling procedures, and emergency responses essential for researchers

working with this substance.

Chemical and Physical Properties
A foundational aspect of safe handling is understanding the substance's intrinsic properties. 6-
Bromo-3-hydroxypicolinic acid is a solid, typically appearing as a white to off-white powder.
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[1] Its key identifiers and physicochemical properties are summarized below.

Property Value

IUPAC Name 6-bromo-3-hydroxypyridine-2-carboxylic acid[1]

CAS Number 321596-58-1[1]

Molecular Formula C₆H₄BrNO₃[1]

Molecular Weight 218.01 g/mol [1]

Physical Form Solid[1]

Boiling Point 485.7±45.0 °C (Predicted)[1]

Density 1.985±0.06 g/cm³ (Predicted)[1]

pKa 2.32±0.25 (Predicted)[1]

Hazard Identification and Risk Assessment
While comprehensive toxicological data for 6-Bromo-3-hydroxypicolinic acid is not fully

available, information from structurally related compounds and supplier safety data sheets

indicates that it should be handled as a hazardous substance. The primary hazards are

associated with irritation to the skin, eyes, and respiratory system.

GHS Hazard Classifications:

Skin Irritation (Category 2)[2]

Serious Eye Irritation (Category 2/2A)[2]

Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System[2]
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Hazard Statement Description

H315 Causes skin irritation.[2]

H319 Causes serious eye irritation.[2]

H335 May cause respiratory irritation.[2]

The causality behind these hazards lies in the acidic nature of the carboxylic acid group and

the potential reactivity of the brominated pyridine ring. Direct contact with skin or mucous

membranes can lead to inflammation, redness, and pain.[2] Inhalation of the dust can irritate

the entire respiratory tract.

Exposure Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to exposure prevention is critical. This involves a combination of

engineering controls and appropriate PPE, forming a self-validating system of protection.

Engineering Controls
The primary engineering control for handling this powdered solid is to work within a certified

chemical fume hood.[3][4] This prevents the inhalation of airborne dust particles and contains

any potential spills. Facilities must also be equipped with easily accessible eyewash stations

and safety showers.[2][5]

Personal Protective Equipment (PPE)
PPE is the final barrier between the researcher and the chemical. The selection of PPE must

be based on a thorough risk assessment of the procedures being performed.

Eye and Face Protection: Chemical splash-resistant safety goggles with side protection are

mandatory.[2] If there is a significant risk of splashing, a face shield should be worn in

combination with goggles.[6]

Hand Protection: Wear chemically resistant gloves.[2] The specific glove material should be

chosen based on chemical compatibility and the duration of use. It is good practice to
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double-glove if handling larger quantities or during procedures with a higher risk of

contamination.[7] Gloves should be inspected before use and changed immediately if

contaminated or damaged.[7]

Skin and Body Protection: A laboratory coat is the minimum requirement.[2] Protective

clothing must be selected based on the potential for skin contact.[2] Ensure that lab coats

are fully buttoned and that closed-toed footwear is worn.[2]

Respiratory Protection: If work cannot be conducted in a fume hood and there is a risk of

inhaling dust, a NIOSH-approved air-purifying respirator with an appropriate particulate filter

(e.g., N95 or P100) must be used.[7][8] All respirator use requires a formal respiratory

protection program, including fit-testing and training, as mandated by OSHA.[7][9]
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Personal Protective Equipment (PPE) Protocol

Primary Control Measures

Eye Protection
(Safety Goggles)

Hand Protection
(Chemically Resistant Gloves)

Body Protection
(Lab Coat, Closed-toe Shoes)

Respiratory Protection
(Use in Fume Hood)

Engineering Control
(Chemical Fume Hood)

Mandatory for all handling

Click to download full resolution via product page

Caption: Core PPE and engineering controls for handling 6-Bromo-3-hydroxypicolinic acid.

Safe Handling and Storage Protocols
Adherence to strict protocols during handling and storage is fundamental to preventing

accidental exposure and maintaining chemical integrity.

Handling Protocol
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Preparation: Before handling, ensure the work area within the chemical fume hood is clean

and uncluttered. Confirm that an appropriate spill kit and waste container are readily

available.

Weighing: When weighing the solid, use a draft shield or perform the task in a low-flow area

of the fume hood to prevent dust from becoming airborne. Minimize the generation of dust by

avoiding rapid movements and pouring from excessive heights.

Transfer: Use a spatula or other appropriate tool to transfer the solid. Do not use

compressed air to clean up residual powder.

Post-Handling: After handling, decontaminate all surfaces and equipment. Carefully remove

PPE, avoiding self-contamination, and wash hands thoroughly with soap and water.[2]

Storage Protocol
Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][5]

Incompatibilities: Keep away from strong oxidizing agents and strong bases.[3][4]

Security: The substance should be stored in a locked cabinet or an area with restricted

access to prevent unauthorized use.[2]

Emergency Procedures
In the event of an exposure or spill, a rapid and informed response is crucial.

First Aid Measures
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air immediately. If

breathing is difficult, administer oxygen. If

breathing has stopped, perform artificial

respiration. Seek immediate medical attention.

[2][10]

Skin Contact

Immediately flush the skin with plenty of running

water for at least 15 minutes while removing

contaminated clothing and shoes. If skin

irritation occurs, seek medical advice. Wash

clothing before reuse.[2][10]

Eye Contact

Immediately flush the open eyes with large

amounts of running water for at least 15

minutes, occasionally lifting the upper and lower

eyelids. Remove contact lenses if present and

easy to do. Continue rinsing and seek

immediate medical attention.[2][11]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2][12]

Accidental Release Measures
Evacuate: Evacuate unprotected personnel from the area.

Ventilate: Ensure the area is well-ventilated (if safe to do so).

Protect: Wear full PPE, including respiratory protection if necessary.

Contain: Prevent further spillage. Avoid generating dust.

Clean-up: Carefully sweep or vacuum the spilled solid into a suitable, labeled container for

disposal.[2] Do not use water to clean up the spill as it may create a slurry that is more

difficult to manage.
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Decontaminate: Clean the spill area thoroughly.

Emergency Event
(Spill or Exposure)

Is it a spill?

Is it a personal exposure?Evacuate Area

Yes

Identify Exposure Route
(Skin, Eyes, Inhalation)

Yes

Wear Full PPE

Contain & Clean Spill
(Sweep, No Water)

Dispose in Labeled Container

Administer Specific First Aid
(See Table)

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Decision tree for emergency response to a spill or exposure event.

Firefighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[2][3]
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Specific Hazards: During a fire, irritating and highly toxic gases may be generated through

thermal decomposition.[2][5] Hazardous decomposition products include carbon oxides (CO,

CO₂), nitrogen oxides (NOx), and hydrogen bromide.[2]

Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)

and full protective gear.[2][3]

Stability and Reactivity
6-Bromo-3-hydroxypicolinic acid is stable under recommended storage conditions.[2][3]

However, certain conditions should be avoided:

Conditions to Avoid: Dust generation, excess heat, and sources of ignition.[2][5]

Incompatible Materials: Strong oxidizing agents and strong bases.[3][4]

Hazardous Decomposition: Thermal decomposition can release toxic gases such as carbon

monoxide, carbon dioxide, nitrogen oxides, and hydrogen bromide.[2][4]

Waste Disposal
Disposal of 6-Bromo-3-hydroxypicolinic acid and any contaminated materials must be

conducted in accordance with all local, state, and federal regulations.[2] It should be treated as

hazardous waste and disposed of through a licensed professional waste disposal service.[3]

Conclusion
6-Bromo-3-hydroxypicolinic acid is a compound of great interest to the scientific community.

By approaching its use with a comprehensive understanding of its properties and potential

hazards, researchers can effectively mitigate risks. The integration of robust engineering

controls, diligent use of personal protective equipment, and strict adherence to safe handling

protocols are paramount. This guide serves as a technical framework to empower researchers

to work safely and confidently with this valuable chemical intermediate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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